Cas no 2228709-45-1 (tert-butyl N-(2-amino-1,1-difluoro-2,4,4-trimethylpentan-3-yl)carbamate)

• Product Name: tert-butyl N-(2-amino-1,1-difluoro-2,4,4-trimethylpentan-3-yl)carbamate
• CAS No: 2228709-45-1
• MF: C₁₃H₂₆F₂N₂O₂
• MW: 280.35455083847
• CID: 6508674
• PubChem ID: 165621794
• Update Time: 2025-08-03

tert-butyl N-(2-amino-1,1-difluoro-2,4,4-trimethylpentan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-amino-1,1-difluoro-2,4,4-trimethylpentan-3-yl)carbamate
• EN300-1875008
• 2228709-45-1

• Inchi： 1S/C13H26F2N2O2/c1-11(2,3)8(13(7,16)9(14)15)17-10(18)19-12(4,5)6/h8-9H,16H2,1-7H3,(H,17,18)
• InChI Key： BDRHTHLGOJQGFT-UHFFFAOYSA-N
• SMILES： FC(C(C)(C(C(C)(C)C)NC(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 280.19623440g/mol
• Monoisotopic Mass: 280.19623440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(2-amino-1,1-difluoro-2,4,4-trimethylpentan-3-yl)carbamate

Research Brief on tert-butyl N-(2-amino-1,1-difluoro-2,4,4-trimethylpentan-3-yl)carbamate (CAS: 2228709-45-1)

The compound tert-butyl N-(2-amino-1,1-difluoro-2,4,4-trimethylpentan-3-yl)carbamate (CAS: 2228709-45-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique difluorinated and tert-butyl carbamate-protected amine structure, serves as a critical intermediate in the synthesis of novel bioactive compounds. Recent studies highlight its potential applications in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic utility of 2228709-45-1 as a building block for constrained peptidomimetics. The study demonstrated that the steric and electronic properties imparted by the difluoro and tert-butyl groups enhance the metabolic stability and binding affinity of resulting compounds. Notably, derivatives of this intermediate showed promising activity against SARS-CoV-2 main protease (M^pro), with IC₅₀ values in the low micromolar range.

Further investigations into the compound's reactivity, as detailed in Organic Letters (2024), revealed its versatility in palladium-catalyzed cross-coupling reactions. The presence of the gem-difluoro motif adjacent to the amino group was found to facilitate C–N bond formation under mild conditions, enabling efficient diversification of the scaffold. This advancement opens new avenues for the rapid generation of compound libraries targeting undruggable proteins.

From a pharmacological perspective, a recent patent application (WO2023/154672) discloses the use of 2228709-45-1 derivatives as allosteric modulators of G-protein-coupled receptors (GPCRs). The structural rigidity introduced by the trimethylpentane backbone appears to confer subtype selectivity, addressing a major challenge in GPCR drug development. Preliminary in vivo data suggest improved pharmacokinetic profiles compared to existing clinical candidates.

Ongoing research efforts are focusing on optimizing the synthetic route to 2228709-45-1 to improve yield and scalability. A 2024 ACS Catalysis paper describes an enantioselective catalytic method that achieves >90% ee, addressing previous limitations in chiral purity. This development is particularly relevant for the production of stereospecific therapeutics where the absolute configuration significantly impacts biological activity.

The safety profile of this intermediate has been evaluated in recent toxicological studies (Regulatory Toxicology and Pharmacology, 2023), showing favorable results with no genotoxicity observed at pharmacologically relevant concentrations. However, researchers caution that the high lipophilicity of derivatives may require structural modifications to reduce potential off-target effects in clinical applications.

As the field moves toward more sophisticated drug design paradigms, 2228709-45-1 continues to emerge as a valuable scaffold for addressing challenging targets. Its unique combination of fluorine atoms and steric protection groups provides a strategic advantage in overcoming common drug development hurdles such as poor membrane permeability and rapid metabolic clearance. Future directions include exploration of its applications in targeted protein degradation and covalent inhibitor design.